Cas no 2034893-40-6 ((E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one)

• Product Name: (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one
• CAS No: 2034893-40-6
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 6330832
• PubChem ID: 119100202
• Update Time: 2025-07-27

(E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• F6476-5328
• (2E)-3-phenyl-1-[3-(pyridin-4-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• (E)-3-phenyl-1-(3-pyridin-4-yloxypyrrolidin-1-yl)prop-2-en-1-one
• 2034893-40-6
• 3-Phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one
• AKOS026690185
• (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C18H18N2O2/c21-18(7-6-15-4-2-1-3-5-15)20-13-10-17(14-20)22-16-8-11-19-12-9-16/h1-9,11-12,17H,10,13-14H2/b7-6+
• InChI Key： JUEIHWZKEOTUBM-VOTSOKGWSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one

Chemical Profile of (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one (CAS No. 2034893-40-6)

The compound (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one, identified by its CAS number 2034893-40-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a phenyl ring, a pyridine moiety, and a pyrrolidine scaffold, contributes to its unique chemical properties and reactivity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The structural motif of (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one aligns well with this trend, as heterocycles are widely recognized for their biological activity and versatility. Specifically, the pyridine ring and pyrrolidine moiety are known to interact favorably with biological targets, making this compound a promising candidate for further investigation.

The synthesis of (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the pyridine oxide group at the 4-position enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the phenyl substituent at the propenone core contributes to the molecule's stability and electronic properties, influencing its interactions with biological targets.

Current research in medicinal chemistry has highlighted the importance of structure-based drug design, where the three-dimensional arrangement of atoms in a molecule dictates its biological activity. The conformational flexibility of (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)prop-2-en-1-one makes it an attractive scaffold for modulating biological pathways. Studies have shown that similar compounds exhibit inhibitory effects on various enzymes and receptors, suggesting potential therapeutic applications in areas such as inflammation, neurodegeneration, and cancer.

One of the most compelling aspects of this compound is its ability to engage with multiple biological targets simultaneously. This polypharmacicity is often associated with enhanced efficacy and reduced side effects compared to traditional single-target drugs. The pyridine ring and pyrrolidine moiety are particularly adept at interacting with proteins involved in signal transduction and metabolic pathways, making this compound a versatile tool for drug discovery.

Advances in computational chemistry have further accelerated the development of novel compounds like (E)-3-phenyl-1-(3-(pyridin-4-yloxy)pyrrolidin-1-yl)propenone. Molecular modeling techniques have been employed to predict the binding affinity and specificity of this compound towards various biological targets. These simulations have provided valuable insights into optimizing its structure for improved pharmacological properties.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activities against several disease-related targets. For instance, preliminary experiments have shown inhibitory effects on enzymes such as cyclooxygenase (COX), which is implicated in pain and inflammation. Additionally, interactions with receptors like the peroxisome proliferator activated receptor (PPAR) suggest potential applications in managing metabolic disorders.

The role of chiral centers in determining the biological activity of a molecule cannot be overstated. In the case of (E)-3-phényl - 1 -( 3 -( pyridine - 4 - yloxy ) p y r r o l i d i n - 1 - y l ) p rop - 2 - en - 1 - one, the configuration at the propenone double bond influences its interaction with biological targets. Research has shown that enantiomers can exhibit markedly different pharmacological profiles, underscoring the importance of stereochemical control during synthesis.

Future directions in the study of this compound include exploring its pharmacokinetic properties and conducting preclinical trials to assess its safety and efficacy. The development of novel synthetic methodologies will also be crucial for scaling up production while maintaining high purity standards. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into tangible therapeutic benefits.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for accelerating the development process. Predictive models can help identify optimal modifications to enhance the bioactivity of (E)-3-phényl - 1 -( 3 -( pyridine - 4 - yloxy ) p y r r o l i d i n - 1 - y l ) p rop - 2 - en - 1 - one. By leveraging these technologies, researchers can rapidly screen vast libraries of compounds and identify promising candidates for further investigation.

In conclusion, (E)-3-phényl - 1 -( 3 -( pyridine - 4 - yloxy ) p y r r o l i d i n - 1 - y l ) p ropenone (CAS No. 2034893_40_6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structural framework and unique functional groups make it an attractive scaffold for drug development. Ongoing research continues to uncover new insights into its pharmacological properties, paving the way for innovative treatments in medicine.